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Compound of Interest

Compound Name: Di(tridecyl) thiodipropionate

Cat. No.: B077517

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of
Di(tridecyl) thiodipropionate, a chemical compound recognized for its antioxidant properties
and applications in various industries, including cosmetics and plastics.[1][2] This document is
intended to serve as a foundational resource for professionals in research and development.

Molecular and Chemical Properties

Di(tridecyl) thiodipropionate is a diester derivative of Thiodipropionic Acid.[2] It functions as
an antioxidant by impeding oxidation reactions, which helps in preserving the integrity of
products it is incorporated into.[2]

Quantitative Data Summary

The core molecular and physical properties of Di(tridecyl) thiodipropionate are summarized
in the table below. This data is essential for a variety of applications, from analytical method
development to formulation science.
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Property Value Source
Molecular Formula C32H6204S [11[3114115]
Molecular Weight 542.9 g/mol [3114]

tridecyl 3-(3-oxo0-3-

IUPAC Name tridecoxypropyl)sulfanylpropan  [3]
oate

CAS Number 10595-72-9 [11[5]

Physical Description Liquid

Density 0.939 g/cm?3 [1]

Boiling Point 602.7°C at 760 mmHg [1]

Flash Point 275.2°C [1]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties listed
above were not available in the referenced search results. These values are typically
determined using standard analytical techniques such as mass spectrometry for molecular
weight and formula, and various physical chemistry methods for density, boiling point, and flash
point.

Logical Relationships of Molecular Identifiers

The following diagram illustrates the logical flow from the chemical name to its structural and
quantitative molecular identifiers.
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Molecular Formula
C32H6204S

corresponds to a
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Figure 1: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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